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Compound of Interest

Compound Name: Meldrum's acid

Cat. No.: B1676176 Get Quote

Meldrum's acid, formally known as 2,2-dimethyl-1,3-dioxane-4,6-dione, is a uniquely versatile

reagent in organic synthesis. First prepared by Andrew Norman Meldrum in 1908, its

remarkable reactivity stems from the high acidity of the C-5 methylene protons (pKa ≈ 4.97),

which is significantly greater than its acyclic analogue, dimethyl malonate (pKa ≈ 13). This

enhanced acidity is attributed to the rigid cyclic structure which holds the carbonyl groups in an

ideal conformation to stabilize the resulting enolate. This guide provides a comparative

overview of Meldrum's acid in key synthetic transformations, presenting its performance

against common alternatives with supporting data and experimental protocols.

Knoevenagel Condensation
The Knoevenagel condensation, a cornerstone reaction for C-C bond formation, involves the

reaction of an active methylene compound with an aldehyde or ketone. Due to its high acidity,

Meldrum's acid is an exceptionally effective substrate for this transformation, often proceeding

under milder conditions and with higher efficiency than traditional malonic esters.

Performance Comparison: Meldrum's Acid vs. Diethyl
Malonate
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Experimental Protocol: Knoevenagel Condensation of
Benzaldehyde with Meldrum's Acid
This protocol is adapted from a catalyst-free procedure conducted in water.

Materials:

Meldrum's acid (1.44 g, 10 mmol)

Benzaldehyde (1.06 g, 10 mmol)

Water (20 mL)

Round-bottom flask (50 mL)

Magnetic stirrer and stir bar
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Heating mantle or water bath

Procedure:

To a 50 mL round-bottom flask, add Meldrum's acid (10 mmol) and water (20 mL).

Stir the suspension at room temperature for 10 minutes.

Add benzaldehyde (10 mmol) to the flask.

Heat the reaction mixture to 75 °C with vigorous stirring.

Maintain the temperature and continue stirring for 2 hours. The product will precipitate out of

the solution as a solid.

Cool the reaction mixture to room temperature and then in an ice bath for 30 minutes.

Collect the solid product by vacuum filtration and wash with cold water (2 x 10 mL).

Dry the product, 5-benzylidene-2,2-dimethyl-1,3-dioxane-4,6-dione, under vacuum to obtain

a crystalline solid.

Logical Workflow: Knoevenagel Condensation
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 Di-alkylation
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To cite this document: BenchChem. [The Synthetic Utility of Meldrum's Acid: A Comparative
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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